Methyl 2-(3,5-dimethylbenzofuran-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(3,5-dimethyl-1-benzofuran-2-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H21NO4S/c1-11-8-9-15-14(10-11)12(2)18(26-15)19(23)22-20-17(21(24)25-3)13-6-4-5-7-16(13)27-20/h8-10H,4-7H2,1-3H3,(H,22,23)
• InChI Key: SQNCANOXMQQFIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OC
• Molecular Formula: C21H21NO4S
• Molecular Weight: 383.5 g/mol
• CAS No.: 620585-18-4

Description

Molecular Structure Analysis

The molecular structure of a compound describes the arrangement of atoms within the molecule. Unfortunately, the specific molecular structure for this compound is not provided in the available resources.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the available resources.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its molecular weight, solubility, and formulation. For this compound, the available resources do not provide specific physical and chemical properties.

Scientific Research Applications

Environmental Degradation of Benzothiophene Derivatives

Research on benzothiophene derivatives, similar in structure to the specified compound, has been conducted to understand their photochemical degradation, especially relevant to environmental sciences. Studies by Andersson and Bobinger (1996) explored the degradation of 2-methyl-, 3-methyl-, and 2,3-dimethylbenzo[b]thiophene in aqueous solutions, simulating the fate of crude oil components post-oil spills. The findings reveal oxidation pathways leading to the formation of carboxylic acids and the eventual production of 2-sulfobenzoic acid, highlighting the environmental behavior of such compounds (Andersson & Bobinger, 1996).

Medicinal Chemistry: Synthesis and Cytotoxic Activity

In the realm of medicinal chemistry, Deady et al. (2005) expanded the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones to include a broad range of 2-substituents. These derivatives showed potent cytotoxicity against various cancer cell lines, with certain compounds demonstrating significant in vivo efficacy against colon tumors in mice. This study underscores the therapeutic potential of benzothiophene carboxamide derivatives in cancer treatment (Deady et al., 2005).

Organic Synthesis: Novel Compounds and Reactions

In organic synthesis, the creation of novel compounds and the exploration of their reactions offer insights into the versatility of benzothiophene derivatives. Research by Mohareb et al. (2004) involved synthesizing benzo[b]thiophen-2-yl-hydrazonoesters and investigating their reactivity towards various nitrogen nucleophiles. This study resulted in the formation of diverse heterocyclic derivatives, showcasing the synthetic utility of benzothiophene frameworks in generating pharmacologically relevant compounds (Mohareb et al., 2004).

Mechanism of Action

The mechanism of action describes how a compound interacts with biological systems. Unfortunately, the mechanism of action for this compound is not provided in the available resources.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, specific safety and hazard information for this compound is not provided in the available resources.

Future Directions

The future directions for research involving this compound are not specified in the available resources.